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Compound of Interest

Compound Name: 5-Bromo-2-hydroxybenzonitrile

Cat. No.: B1273605 Get Quote

A Technical Guide to the Physical
Characteristics of 5-Bromo-2-
hydroxybenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics

of 5-Bromo-2-hydroxybenzonitrile, a key intermediate in the synthesis of various biologically

active compounds. This document outlines its melting point and solubility, provides detailed

experimental protocols for their determination, and illustrates its central role in synthetic

pathways.

Core Physical Properties
5-Bromo-2-hydroxybenzonitrile is a solid, typically appearing as a white to off-white or pale

yellow crystalline powder.[1][2] Its stability is generally good under normal conditions, though it

is sensitive to strong acids, bases, and oxidizing agents.[2]

Melting Point
The reported melting point of 5-Bromo-2-hydroxybenzonitrile shows notable variation across

different sources. This variability may be attributed to differences in the purity of the sample or

the specific experimental conditions employed for determination. Researchers should consider
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recrystallization of the compound to ensure purity before characterization. A publication in Acta

Crystallographica Section E mentions recrystallizing the compound from chloroform for crystal

structure analysis.[3]

Melting Point Range (°C) Source(s)

95 - 98 Nanjing Finechem Holding Co.,Limited[2]

104 - 106 Unnamed Supplier[1]

158 - 162 TCI AMERICA[4]

158 - 163 Sigma-Aldrich, Alfa Chemistry[5]

Solubility
The solubility of 5-Bromo-2-hydroxybenzonitrile has been described qualitatively. It exhibits

low solubility in water and is soluble in common organic solvents such as ethanol and acetone.

[2] One source also indicates slight solubility in methanol.[6] For drug development and

synthesis, understanding its solubility profile in various solvent systems is crucial for reaction

setup, purification, and formulation.

Solvent Solubility Source(s)

Water Low solubility
Nanjing Finechem Holding

Co.,Limited[2]

Ethanol Soluble
Nanjing Finechem Holding

Co.,Limited[2], ChemBK[7]

Acetone Soluble
Nanjing Finechem Holding

Co.,Limited[2]

Ethers Soluble ChemBK[7]

Methanol Slightly soluble ChemicalBook[6]
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The following sections detail standardized methodologies for the determination of the physical

properties discussed above.

Melting Point Determination (Capillary Method)
This protocol describes a general and widely accepted method for determining the melting

point of a crystalline organic solid.[8][9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation:

Ensure the 5-Bromo-2-hydroxybenzonitrile sample is completely dry and in a fine

powder form. If necessary, gently grind the crystals using a mortar and pestle.

Introduce the powdered sample into the open end of a capillary tube.

Compact the sample at the sealed end of the tube by tapping the tube gently on a hard

surface or by dropping it through a long glass tube. The packed sample height should be

approximately 2-3 mm for accurate results.[10]

Measurement:

Place the capillary tube into the heating block of the melting point apparatus.

Set the initial temperature to approximately 10-15°C below the expected melting point.[8]

[10]
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Heat the sample rapidly at first, then slow the heating rate to 1-2°C per minute as the

temperature approaches the expected melting point.[8]

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the last solid crystal melts (the end of the melting range).

Reporting:

The melting point is reported as a range from the temperature of initial melting to the

temperature of complete liquefaction.

For high accuracy, perform the determination in triplicate and report the average range.

Solubility Determination (Gravimetric Method)
This protocol provides a general procedure for quantitatively determining the solubility of 5-
Bromo-2-hydroxybenzonitrile in a specific solvent.

Apparatus:

Analytical balance

Vials with screw caps

Constant temperature bath or shaker

Centrifuge

Volumetric flasks and pipettes

Filtration apparatus (e.g., syringe filters)

Procedure:

Sample Preparation:
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Add an excess amount of 5-Bromo-2-hydroxybenzonitrile to a pre-weighed vial.

Record the total mass of the vial and the compound.

Equilibration:

Add a known volume of the desired solvent (e.g., ethanol, acetone, water) to the vial.

Seal the vial and place it in a constant temperature bath or shaker set to the desired

temperature (e.g., 25°C).

Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is

reached.

Separation:

Allow the vial to stand undisturbed at the constant temperature to let the excess solid

settle.

For finer suspensions, centrifuge the vial to pellet the undissolved solid.

Analysis:

Carefully withdraw a known volume of the supernatant (the saturated solution) using a

pipette, ensuring no solid particles are transferred. Filtering the supernatant through a

syringe filter is recommended.

Transfer the aliquot of the saturated solution to a pre-weighed container (e.g., a watch

glass or evaporating dish).

Evaporate the solvent completely under controlled conditions (e.g., in a fume hood or

under a gentle stream of nitrogen).

Once the solvent is fully evaporated, weigh the container with the dried solute.

Calculation:

Calculate the mass of the dissolved 5-Bromo-2-hydroxybenzonitrile in the aliquot.
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Determine the solubility in units such as grams per 100 mL ( g/100 mL) or moles per liter

(mol/L).

Mandatory Visualizations
The following diagrams illustrate the logical workflow of key processes related to 5-Bromo-2-
hydroxybenzonitrile.
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Caption: Workflow for the determination of physical properties.
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Caption: Role in the synthesis of bioactive compounds.[3][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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